N,N,N-Trimethyl-3-(methylamino)propan-1-aminium bromide

• CAS No.: 61435-09-4
• Molecular Formula: C7H19BrN2
• Molecular Weight: 211.14 g/mol
• IUPAC Name: trimethyl-[3-(methylamino)propyl]azanium;bromide
• InChI: InChI=1S/C7H19N2.BrH/c1-8-6-5-7-9(2,3)4;/h8H,5-7H2,1-4H3;1H/q+1;/p-1
• InChI Key: WEMUGNUGCRPCQB-UHFFFAOYSA-M
• Canonical SMILES: CNCCC[N+](C)(C)C.[Br-]

Description

N,N,N-Trimethyl-3-(methylamino)propan-1-aminium bromide is a useful research compound. Its molecular formula is C7H19BrN2 and its molecular weight is 211.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 876.0 g. (3.0 moles) of N,N,N-trimethyl-[3-(methylamino)]-1-propanaminium bromide hydrobromide in 2.75 liters of absolute methanol at room temperature is added a freshly prepared solution of sodium hydroxide (120.0 g., 3.0 moles) in 1.0 liter of absolute methanol over a period of 1.0 hour. The reaction mixture is evaporated under reduced pressure and the solid residue is shaken with 750 ml. of acetonitrile. The insoluble sodium bromide is removed by filtration and the filtrate is evaporated. The solid residue is dried in vacuo to give a quantitative yield of white, crystalline hygroscopic product which may be used without further purification or can be recrystallized from isopropanol-ether. NMR (D2O)δ: 2.28 (3H, S, --NHCH3); 3.11 (9H, S, --N+ (CH3)3).